Cas no 422274-68-8 (6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid)

• Product Name: 6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid
• CAS No: 422274-68-8
• MF: C₁₆H₁₈N₂O₅S
• MW: 350.389523029327
• CID: 5437123
• PubChem ID: 4384925
• Update Time: 2025-06-20

6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• VU0284804-2
• CHEMBL1527002
• SR-01000556784-1
• MLS000521965
• 6-(7-(methoxycarbonyl)-4-oxo-2-thioxo-1,2-dihydroquinazolin-3(4H)-yl)hexanoic acid
• MLS003881732
• 6-(7-methoxycarbonyl-4-oxo-2-sulfanylidene-1H-quinazolin-3-yl)hexanoic acid
• SMR000132373
• AKOS002091087
• SR-01000556784
• HMS2526M05
• 422274-68-8
• F3168-1671
• 1,4-Dihydro-7-(methoxycarbonyl)-4-oxo-2-thioxo-3(2H)-quinazolinehexanoic acid
• 6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid

• Inchi： 1S/C16H18N2O5S/c1-23-15(22)10-6-7-11-12(9-10)17-16(24)18(14(11)21)8-4-2-3-5-13(19)20/h6-7,9H,2-5,8H2,1H3,(H,17,24)(H,19,20)
• InChI Key： XMPLMDFRCFNLJA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(C(OC)=O)=C2)C(=O)N(CCCCCC(O)=O)C1=S

Computed Properties

• Exact Mass: 350.09364285g/mol
• Monoisotopic Mass: 350.09364285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 128Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 556.1±60.0 °C(Predicted)
• pka: 4.74±0.10(Predicted)

Additional information on 6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid

Introduction to 6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid (CAS No. 422274-68-8)

6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid, identified by its CAS number 422274-68-8, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the tetrahydroquinazoline class, a scaffold that is widely recognized for its biological activity and potential therapeutic applications. The presence of multiple functional groups, including a methoxycarbonyl moiety, an oxo group, and a sulfanylidene moiety, contributes to its unique chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The tetrahydroquinazoline core is a heterocyclic structure that has been extensively studied for its pharmacological properties. It is particularly noted for its role in the development of drugs targeting various diseases, including cancer, inflammation, and infectious diseases. The structural features of this compound allow for interactions with biological targets such as enzymes and receptors, which can modulate cellular processes and potentially lead to therapeutic effects.

In recent years, there has been a growing interest in the development of novel compounds based on tetrahydroquinazoline derivatives due to their demonstrated efficacy in preclinical studies. The methoxycarbonyl group in this compound serves as a protecting group for carboxylic acids and can be selectively removed under specific conditions to reveal the underlying functional groups. This property makes it particularly useful in multi-step synthetic routes where precise control over reaction outcomes is essential.

The sulfanylidene moiety is another key feature of this compound that contributes to its chemical diversity. Sulfur-containing heterocycles are known for their ability to participate in various types of reactions, including nucleophilic additions and cyclizations, which can be exploited in synthetic chemistry. Additionally, the sulfanylidene group can exhibit unique electronic properties that may influence the biological activity of the molecule.

6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid has been explored in several synthetic pathways aimed at developing new pharmaceutical agents. One notable application involves its use as a precursor in the synthesis of kinase inhibitors, which are crucial in the treatment of cancers and other chronic diseases. The combination of the tetrahydroquinazoline scaffold with other functional groups such as carboxylic acids and sulfides provides a versatile platform for designing molecules with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry have also highlighted the potential of this compound as a scaffold for drug discovery. Molecular modeling studies have shown that modifications to the tetrahydroquinazoline core can significantly alter the binding properties of small molecules to biological targets. This has led to the development of novel derivatives with improved pharmacokinetic profiles and reduced side effects.

The hexanoic acid moiety at the 3-position of the tetrahydroquinazoline ring adds another layer of complexity to this compound. This extended aliphatic chain can influence solubility and metabolic stability, factors that are critical for drug development. By carefully tuning the length and composition of this side chain, researchers can optimize bioavailability and target specificity.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique structural features of 6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid make it a candidate for developing new polymers and functional materials with specialized properties.

The synthesis of this compound typically involves multi-step organic reactions that require precise control over reaction conditions. Key steps include cyclization reactions to form the tetrahydroquinazoline ring system, introduction of the methoxycarbonyl group via esterification or transesterification processes, and selective modification or removal of protective groups. Advanced synthetic techniques such as transition metal catalysis have been employed to improve yields and reduce byproduct formation.

One notable recent development in the field is the use of flow chemistry techniques for synthesizing complex heterocycles like 6-7-(methoxycarbonyl)-4-oxo-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-3-ylhexanoic acid. Flow chemistry offers advantages such as improved reproducibility, scalability, and safety by minimizing solvent usage and reducing exposure to hazardous conditions.

The biological activity of this compound has been investigated through both computational modeling and experimental assays. Initial studies suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The future prospects for this compound are promising as more research continues into its chemical properties and biological effects. Innovations in synthetic methodologies will likely lead to more efficient production methods, while ongoing pharmacological studies may uncover new uses for this versatile molecule.